Miketon Polyester Red BSF

• CAS No.: 12223-57-3
• Molecular Formula: C10H9ClN2O

Description

Miketon Polyester Red BSF (CAS 12223-57-3), also identified as C.I. Disperse Red 111, is a high-performance disperse dye primarily used for coloring polyester fabrics. Manufactured by Shaanxi Dideu Medichem Co. Ltd, it is part of a broader portfolio of industrial dyes designed for textile applications, emphasizing durability and vibrant coloration .

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of Miketon Polyester Red BSF with structurally or functionally analogous disperse dyes, based on chemical properties, performance metrics, and applications.

Table 1: Key Properties of this compound and Comparable Dyes

Compound Name	CAS	C.I. Number	Molecular Formula	Molecular Weight	Fastness (ISO Grades)	Key Suppliers	Applications
This compound	12223-57-3	Disperse Red 111	Not Disclosed	Not Disclosed	Not Reported	Shaanxi Dideu Medichem	Polyester dyeing
Disperse Red 225	103938-55-2	Disperse Red 225	C₂₂H₂₄ClN₅O₇	505.91	5 (Light, Wash, Rub)	Mitsui Toatsu Chemicals	High-fastness textiles
Miketon Polyester Rubine GGSF	61968-52-3	Disperse Red 167	C₂₂H₂₄ClN₅O₇	505.93	4-5 (Light, Wash)	Mitsui Toatsu Chemicals	Automotive fabrics, sportswear
Disperse Red 135	58051-96-0	Disperse Red 135	C₂₇H₂₇N₅O₇	533.54	4-5 (Alkaline Bath)	Multiple suppliers	Alkaline dyeing processes

Key Differences and Research Findings

Chemical Structure: this compound: Likely an azo dye (inferred from C.I. classification), though exact structure is undisclosed . Disperse Red 225: A monoazo dye with a chlorine substituent, contributing to its high lightfastness . Disperse Red 167: Structurally similar to Red 225 but marketed for rubine (red-blue) shades . Disperse Red 135: A larger molecule with a nitro group, enhancing solubility in alkaline conditions .

Performance Metrics :

• Fastness : Disperse Red 225 achieves ISO 5 ratings across all categories (light, wash, rub), outperforming Miketon Red BSF (data unavailable) .
• Alkaline Compatibility : Disperse Red 135 and Miketon Polyester MQ series (e.g., Rubine GGSF) show superior stability in alkaline dye baths, with K/S values >95% and color differences ≤0.5 CIELAB units .

Disperse Red 225/167: Preferred for automotive textiles due to exceptional UV resistance . Disperse Red 135: Ideal for eco-friendly alkaline dyeing processes, reducing water and energy consumption .

Research Findings and Industrial Relevance

• Sustainability : Chitosan-treated polyester fabrics (as in ) could enhance Miketon Red BSF uptake via electrostatic interactions, though this remains unexplored in the evidence.
• Market Trends : Mitsui Toatsu’s Disperse Red 225 dominates high-end markets, while Shaanxi Dideu’s Red BSF caters to cost-sensitive sectors .
• Technical Gaps : Molecular data for Miketon Red BSF (e.g., formula, substituents) are absent, limiting direct structural comparisons .

Q & A

Basic: What methodologies are recommended for characterizing the chemical structure and purity of Miketon Polyester Red BSF (C.I. Disperse Red 111)?

Methodological Answer:
To characterize the compound, employ spectroscopic techniques (e.g., NMR for structural elucidation, FTIR for functional groups) and chromatographic methods (HPLC or GC-MS for purity analysis). Cross-reference data with established literature, particularly CAS 12223-57-3 and CAS 70294-19-8, which detail its molecular formula (C$_{22}$H$_{24}$ClN$_5$O$_7$) and spectral profiles . Ensure purity validation using certified reference standards and document experimental conditions (e.g., solvent systems, column specifications) for reproducibility .

Basic: How can researchers structure a PICOT-based research question for studying this compound in material science applications?

Methodological Answer:
Adapt the PICOT framework (Population, Intervention, Comparison, Outcome, Time) to chemical research:

• Population : Polyester fibers treated with this compound.
• Intervention : Application of dye under varying pH/temperature conditions.
• Comparison : Untreated fibers or alternative dyes (e.g., Disperse Red 167).
• Outcome : Colorfastness, stability, or adsorption efficiency.
• Time : Accelerated aging tests over 6–12 months.
  Example: "How does pH variation (3–9) during dyeing affect the colorfastness of polyester fibers treated with this compound compared to Disperse Red 167 after 12 months of UV exposure?" .

Advanced: What experimental design principles should guide optimization of this compound synthesis to enhance yield and reproducibility?

Methodological Answer:
Use a Design of Experiments (DOE) approach:

Identify Variables : Reaction temperature, catalyst concentration, solvent polarity.

Response Surface Methodology (RSM) : Model interactions between variables to predict optimal conditions.

Validation : Replicate synthesis under predicted conditions and characterize products via HPLC and mass spectrometry.

Literature Alignment : Compare results with prior synthesis protocols (e.g., CAS 12223-57-3) to address discrepancies .

Advanced: How can researchers resolve contradictions in reported stability data for this compound under environmental stressors?

Methodological Answer:

Systematic Review : Aggregate studies on degradation kinetics (e.g., hydrolytic/photo-oxidative stability) and categorize by experimental conditions (pH, UV intensity).

Meta-Analysis : Apply statistical models (e.g., weighted least squares) to identify confounding variables, such as polymer substrate differences .

Replication Studies : Reproduce conflicting experiments with standardized protocols (e.g., ISO 105-B02 for lightfastness testing) .

Basic: What strategies ensure a comprehensive literature review on this compound's applications in dye chemistry?

Methodological Answer:

Database Search : Use SciFinder, Reaxys, and Web of Science with keywords: "this compound," "C.I. Disperse Red 111," "polyester dye adsorption."